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Compound of Interest

Compound Name: BMS-191095

Cat. No.: B1139385 Get Quote

Essential Safety and Handling Guide for BMS-
191095
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BMS-191095. The following procedural guidance is

designed to ensure safe operational use and disposal of this compound.

Compound Information and Storage
BMS-191095 is a selective activator of mitochondrial ATP-sensitive potassium (mitoKATP)

channels and is supplied as a white, odorless, powder solid.[1] Proper storage is essential to

maintain its stability and efficacy.
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Parameter Value

Physical State Powder Solid[1]

Appearance White[1]

Odor Odorless[1]

pH 5.9-6.4 (5% aqueous solution at 20°C)[1]

Melting Point 233 °C / 451.4 °F

Solubility Soluble in water

Storage (Stock Solution) -80°C for up to 2 years; -20°C for up to 1 year

Personal Protective Equipment (PPE)
Given that BMS-191095 is a powder, appropriate measures must be taken to avoid dust

formation and prevent contact, inhalation, and ingestion. The following personal protective

equipment is mandatory when handling this compound.

PPE Category Item Rationale

Eye and Face Protection
Chemical safety goggles or

face shield

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., neoprene) and a lab coat

or apron

Prevents direct skin contact

with the compound.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

dust is generated.

Minimizes the risk of inhaling

the powder.

General Hygiene
Wash hands thoroughly after

handling.

Prevents accidental ingestion

and contamination of other

surfaces.
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Operational Plan: Handling and Preparation of
Solutions
Adherence to good industrial hygiene and safety practices is crucial. Avoid creating dust and

exposure to excess heat, moisture, and incompatible materials such as bases and oxidizing

agents.

Step-by-Step Protocol for Solution Preparation (2.5 mg/mL Suspension):

Prepare Stock Solution: Begin by preparing a 25.0 mg/mL stock solution of BMS-191095 in

DMSO.

Initial Dilution: In a suitable container, add 100 µL of the DMSO stock solution to 400 µL of

PEG300. Mix thoroughly until the solution is homogeneous.

Add Surfactant: To the mixture, add 50 µL of Tween-80 and mix again to ensure even

distribution.

Final Dilution: Add 450 µL of saline to the solution to reach a final volume of 1 mL. This will

yield a 2.5 mg/mL suspended solution suitable for experimental use.

Disposal Plan
All waste materials, including unused compound, contaminated PPE, and solutions, must be

disposed of in accordance with local, state, and federal regulations for chemical waste.

Solid Waste: Collect any spilled powder using absorbent materials. Place all solid waste,

including contaminated gloves, wipes, and vials, into a designated, sealed hazardous waste

container.

Liquid Waste: Collect all solutions containing BMS-191095 in a clearly labeled, sealed

container for hazardous liquid waste.

Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.

Signaling Pathway of BMS-191095
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The diagram below illustrates the mechanism of action for BMS-191095 as a mitoKATP

channel activator and the inhibitory effects of its antagonists.
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Caption: Mechanism of BMS-191095 action and inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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